6-(3-Fluoro-1-azetidinyl)-2-methyl-3-nitropyridine

• CAS RN: 1435954-08-7
• Molecular Formula: C9H10FN3O2
• Molecular Weight: 211.19 g/mol
• IUPAC Name: 6-(3-fluoroazetidin-1-yl)-2-methyl-3-nitropyridine
• InChI: InChI=1S/C9H10FN3O2/c1-6-8(13(14)15)2-3-9(11-6)12-4-7(10)5-12/h2-3,7H,4-5H2,1H3
• InChI Key: UYMOREFXMCGUFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CC(C2)F)[N+](=O)[O-]

Description

6-(3-Fluoro-1-azetidinyl)-2-methyl-3-nitropyridine is a useful research compound. Its molecular formula is C9H10FN3O2 and its molecular weight is 211.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-2-methyl-3-nitropyridine (0.5 g, 2.9 mmol) in DMF (5 mL) was added Cs2CO3 (1.9 g, 5.8 mmol) followed 3-fluoroazetidine (0.64 g, 5.8 mmol) and the reaction mixture was heated for 2 h at 80° C. The reaction mixture was then diluted with EtOAc and the organic layer was washed with saturated aqueous sodium bicarbonate solution. The organic layer was then dried over sodium sulphate and concentrated. The crude material obtained was purified by column chromatography (silica: 100-200 mesh, MeOH:DCM 2-3%) to afford the title compound (0.6 g, 92%). LCMS (ES+) 211.95 (M+H)+, RT 2.33 minutes (method 1).